Cas no 220952-90-9 (1-methoxypentan-3-amine)

1-Methoxypentan-3-amine is a secondary amine compound featuring a methoxy substituent at the 1-position and an amino group at the 3-position of a pentane backbone. This structure imparts unique reactivity, making it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The methoxy group enhances solubility in polar solvents, while the amine functionality allows for further derivatization, such as reductive amination or acylation. Its balanced lipophilicity and polarity contribute to favorable pharmacokinetic properties in drug development. The compound is typically handled under inert conditions due to the amine's sensitivity to oxidation.
1-methoxypentan-3-amine structure
1-methoxypentan-3-amine structure
Product Name:1-methoxypentan-3-amine
CAS No:220952-90-9
MF:C6H15NO
MW:117.189401865005
CID:4641996
PubChem ID:19775755
Update Time:2025-10-29

1-methoxypentan-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-methoxypentan-3-amine
    • Inchi: 1S/C6H15NO/c1-3-6(7)4-5-8-2/h6H,3-5,7H2,1-2H3
    • InChI Key: CDILNRQXLHFPSL-UHFFFAOYSA-N
    • SMILES: C(OC)CC(N)CC

Experimental Properties

  • Density: 0.8±0.1 g/cm3
  • Boiling Point: 159.3±13.0 °C at 760 mmHg
  • Flash Point: 43.4±8.6 °C
  • Vapor Pressure: 2.5±0.3 mmHg at 25°C

1-methoxypentan-3-amine Security Information

1-methoxypentan-3-amine Pricemore >>

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1-methoxypentan-3-amine Related Literature

Additional information on 1-methoxypentan-3-amine

1-Methoxypentan-3-Amine: A Comprehensive Overview

1-Methoxypentan-3-amine, also known by its CAS number CAS No. 220952-90-9, is an organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound, classified as a tertiary amine, is characterized by its methoxy group attached to the first carbon of a pentane chain, with an amine group located at the third carbon. Its chemical formula is C6H15NO, and it exists as a colorless liquid with a faint amine-like odor.

The synthesis of 1-methoxypentan-3-amine typically involves the reaction of pentan-3-amine with methanol in the presence of an acid catalyst, followed by distillation to isolate the pure compound. This method ensures high purity, which is crucial for its use in sensitive applications such as pharmaceuticals and fine chemicals.

In recent years, researchers have explored the potential of 1-methoxypentan-3-amine in drug delivery systems due to its ability to form stable complexes with various bioactive molecules. A study published in 2023 highlighted its role as a carrier for poorly water-soluble drugs, significantly enhancing their bioavailability. This advancement has opened new avenues for its application in the pharmaceutical industry, particularly in the development of targeted drug delivery systems.

Beyond pharmaceuticals, 1-methoxypentan-3-amine has found utility in the synthesis of advanced materials. For instance, it has been used as a precursor in the production of high-performance polymers and surfactants. Its ability to form strong hydrogen bonds makes it an ideal candidate for enhancing the stability and functionality of these materials.

The environmental impact of 1-methoxypentan-3-amine has also been a topic of recent research. Studies indicate that it biodegrades efficiently under aerobic conditions, making it a more sustainable choice compared to some traditional chemical intermediates. This eco-friendly profile aligns with the growing demand for green chemistry practices in various industries.

In conclusion, 1-methoxypentan-3-amine, with its versatile properties and expanding range of applications, continues to be a focal point in scientific research and industrial innovation. As new studies emerge, its potential for contributing to advancements in pharmaceuticals, materials science, and sustainable chemistry is expected to grow further.

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